Cas no 647842-34-0 (1,1'-Biphenyl-4-carboxylic acid,4'-(trifluoromethyl)-,ethyl ester)

• Product Name: 1,1'-Biphenyl-4-carboxylic acid,4'-(trifluoromethyl)-,ethyl ester
• CAS No: 647842-34-0
• MF: C₁₆H₁₃F₃O₂
• MW: 294.268435239792
• CID: 2194419
• Update Time: 2023-08-06

1,1'-Biphenyl-4-carboxylic acid,4'-(trifluoromethyl)-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1’-Biphenyl-4-carboxylic acid,4’-(trifluoromethyl)-,ethyl ester
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(trifluoromethyl)-, ethyl ester
• ethyl 4-[4-(trifluoromethyl)phenyl]benzoate
• 1,1'-Biphenyl-4-carboxylic acid,4'-(trifluoromethyl)-,ethyl ester
• SNUNHOYYQWPHJO-UHFFFAOYSA-N
• Ethyl 4'-trifluoromethylbiphenyl-4-carboxylate
• 4-[p-(Trifluoromethyl)phenyl]benzoic acid ethyl ester

• Inchi： 1S/C16H13F3O2/c1-2-21-15(20)13-5-3-11(4-6-13)12-7-9-14(10-8-12)16(17,18)19/h3-10H,2H2,1H3
• InChI Key： SNUNHOYYQWPHJO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(=O)OCC)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Topological Polar Surface Area: 26.3

Experimental Properties

• Melting Point: 60℃